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Cat. No.: S548109

Chemical Profile of KX1-004

The table below summarizes the fundamental chemical and solubility information for KX1-004 necessary

for solution preparation [1] [2] [3].

Property Description

CAS Number 518058-84-9 [1] [4] [3]

Molecular Formula C16H13FN202 [1] [5] [3]

Molecular Weight 284.29 g/mol [1] [5] [3]

Solubility in DMSO ~57-100 mg/mL (200.49-351.75 mM) [1] [2]

Solubility in Ethanol ~29 mg/mL (with gentle warming and sonication) [5] [2]
Solubility in Water Insoluble [5] [2]

Preparation of Stock Solutions

Standard Stock Solution (for in vitro use)
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A common preparation method is to dissolve KX1-004 in DMSO to create a concentrated stock solution.

Calculation: Determine the mass of compound needed for your desired concentration and volume.
For example, to prepare 1 mL of a 50 mM stock solution:
o Mass (mg) = (50 mmol/L x 0.001 L) x 284.29 g/mol = 14.21 mg.
e Weighing: Accurately weigh out the calculated mass of KX1-004 powder.
¢ Dissolution: Transfer the powder to a clean vial and add the required volume of anhydrous DMSO
(e.g., 1 mL). Note: DMSO is hygroscopic and can absorb water from the atmosphere, which may
affect solubility. Use a freshly opened container for best results [1].
e Mixing: Vortex the solution and/or use a ultrasonic water bath to aid in dissolving the solid completely
until a clear solution is obtained [3].
¢ Aliquoting and Storage: Aliquot the stock solution into tightly sealed vials to avoid repeated freeze-
thaw cycles. While one source suggests aliquots can be stored at -20°C for up to one month [4],
suppliers typically recommend storing the solution at -80°C for 1 year or at -20°C for 1 year [1] [3].

In Vivo Formulation

For animal studies, the DMSO stock solution must be further diluted with biocompatible solvents. The

following protocol is recommended for a final working concentration of 2 mg/mL (7.04 mM) [3]:

¢ Prepare DMSO Master Liquid: First, dissolve KX1-004 powder in a small volume of DMSO to create
a concentrated solution (e.g., 40 mg/mL) [3].

¢ Sequential Dilution: For 1 mL of final in vivo solution, combine the solvents in the following order,
ensuring the mixture is clear before adding the next component [3]:

100 pL of DMSO master liquid (from step 1).

400 pL of PEG300. Mix well.

50 pL of Tween 80. Mix well.

450 pL of saline (0.9% sodium chloride). Mix well until clear.

¢ Alternative Formulation: Another cited protocol uses 10% DMSO + 90% Corn Oil. Dissolve the drug
in DMSO first, then mix thoroughly with Corn Oil [1].

e Usage: It is recommended to prepare and use the in vivo working solution on the same day [3].

[¢]

[e]

[e]

o

Experimental Application in Hearing Loss Research

KX1-004 has been investigated preclinically for preventing noise-induced hearing loss (NIHL). The table

below summarizes key experimental details from these studies [6] [7].
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Parameter

Experimental Details

Animal Model

Primary Mechanism

Dosage (In vivo)

Local Application
(Cochlea)

Key Findings

Chinchilla [6] [7]

Non-ATP competitive inhibitor of Src-protein tyrosine kinase (Src-PTK) with an
ICso0 of 40 uM [1] [7] [2].

Effective against noise exposure at 50 mgl/kg [1].

30 pM solution applied to the round window membrane 30 minutes prior to
noise exposure [6] [7].

Significant protection against noise-induced temporary and permanent hearing
threshold shifts and outer hair cell loss [6] [7] [5].

The following diagram illustrates the general workflow for the in vivo application of KX1-004 in an

otoprotection study:

Grepare KX1-004 In Vivo SolutiorD

Administer to Animal Model
(e.g., 50 mg/kg systemic or
30 uM local to cochlea)

Wait 30 Minutes

Expose to Hazardous Noise

Evaluate Hearing Thresholds
and Hair Cell Survival
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Important Handling Notes

¢ For Research Use Only: KX1-004 is intended for research purposes and is not for diagnostic or
therapeutic use [1] [3].

¢ Quality Control: It is good practice to verify the purity of the compound batch you receive, which is
typically >99% [2] [3].

o Stability: When stored properly as a powder at -20°C, the product is typically stable for at least 2-3
years [1] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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